2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C16H14BrClFNO2/c1-9-6-15(10(2)5-12(9)17)22-8-16(21)20-11-3-4-14(19)13(18)7-11/h3-7H,8H2,1-2H3,(H,20,21)
• InChI Key: ARMRWLBXWHMVIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C)OCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H14BrClFNO2
• Molecular Weight: 386.64 g/mol

Description

2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as 'Compound A' and is known for its unique properties that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory process.
Biochemical and Physiological Effects:
Several studies have shown that 2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide has significant biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide in lab experiments include its anti-inflammatory and analgesic properties, as well as its potential for the development of new drugs. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide. These include further research into its mechanism of action, as well as the development of new drugs based on its unique properties. Additionally, more studies are needed to fully understand the potential applications of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 2-(4-bromo-2,5-dimethylphenoxy)acetic acid with N-(3-chloro-4-fluorophenyl)acetamide in the presence of a catalyst.

Scientific Research Applications

2-(4-bromo-2,5-dimethylphenoxy)-N-(3-chloro-4-fluorophenyl)acetamide has been extensively studied for its potential applications in the field of medicine. Several studies have shown that this compound has anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.